N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]-2-(trifluoromethyl)benzamide

Specification

• CAS No.: 941957-23-9
• Molecular Formula: C19H17F3N2O2
• Molecular Weight: 362.352
• IUPAC Name: N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]-2-(trifluoromethyl)benzamide
• Standard InChI: InChI=1S/C19H17F3N2O2/c1-12-8-9-13(11-16(12)24-10-4-7-17(24)25)23-18(26)14-5-2-3-6-15(14)19(20,21)22/h2-3,5-6,8-9,11H,4,7,10H2,1H3,(H,23,26)
• Standard InChI Key: SDFTVPMLLRMRBA-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=CC=C2C(F)(F)F)N3CCCC3=O

Introduction

N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]-2-(trifluoromethyl)benzamide is a complex organic compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide an in-depth analysis of this compound, focusing on its chemical structure, synthesis, and potential applications.

Synthesis

The synthesis of N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]-2-(trifluoromethyl)benzamide would likely involve multiple steps, including the formation of the benzamide core and the introduction of the trifluoromethyl and pyrrolidin-1-yl groups. Common methods might involve amide coupling reactions and nucleophilic substitutions.

Potential Biological Activities

While specific data on the biological activities of N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]-2-(trifluoromethyl)benzamide is not available, compounds with similar structures have shown promise in various therapeutic areas. For instance, benzamide derivatives have been explored for their anti-inflammatory and anticancer properties.

Research Findings and Future Directions

Given the lack of direct research findings on this specific compound, future studies should focus on its synthesis, characterization, and biological evaluation. Techniques such as molecular docking and in vitro assays could provide insights into its potential therapeutic applications.